2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(11H-pyrido[2,3-b][1,4]benzodiazepin-6-ylsulfanyl)acetamide
• InChI: InChI=1S/C20H14F2N4OS/c21-12-7-8-16(14(22)10-12)24-18(27)11-28-20-13-4-1-2-5-15(13)25-19-17(26-20)6-3-9-23-19/h1-10H,11H2,(H,23,25)(H,24,27)
• InChI Key: YLDPSFRLRVRRPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC3=C(N2)N=CC=C3)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H14F2N4OS
• Molecular Weight: 396.4 g/mol
• CAS No.: 920201-91-8

Description

This compound is a heterocyclic small molecule featuring a benzodiazepine core fused with pyrido and benzo rings, a thioether linkage, and an N-(2,4-difluorophenyl)acetamide moiety. The benzodiazepine scaffold is known for its versatility in medicinal chemistry, often contributing to interactions with enzymes or receptors, particularly in kinase or epigenetic regulation . The thioether group enhances metabolic stability compared to oxygen-based ethers, while the 2,4-difluorophenyl substituent may improve lipophilicity and target binding through halogen interactions .

Biological Activity

The compound 2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide is a complex organic molecule belonging to the benzodiazepine class. Its unique structural features suggest potential biological activities that merit detailed investigation. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{20}N_{4}O_{3}S$, with a molecular weight of approximately 420.5 g/mol. The structure includes a benzodiazepine core fused with a thioether group and an acetamide moiety, which may enhance its biological activity compared to conventional benzodiazepines.

Property	Value
Molecular Formula	C22H20N4O3S
Molecular Weight	420.5 g/mol
CAS Number	920201-48-5

Biological Activity Overview

Benzodiazepines are known for their diverse pharmacological effects, including anxiolytic, anticonvulsant, muscle relaxant, and sedative properties. The specific biological activities of 2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide can be categorized as follows:

Anxiolytic and Sedative Effects

Preliminary studies indicate that compounds with similar structures exhibit anxiolytic effects through modulation of GABA_A receptors. The introduction of the thioether functionality may enhance binding affinity and efficacy at these receptors.

Antitumor Activity

A related compound synthesized from a similar framework demonstrated significant cytotoxicity against various cancer cell lines. For instance, compounds derived from benzodiazepine structures have shown IC50 values in the low micromolar range against human breast adenocarcinoma (MCF-7) and colorectal carcinoma (HCT-116) cells . This suggests potential for 2-((11H-benzo[e]pyrido[3,2-b][1,4]diazepin-6-yl)thio)-N-(2,4-difluorophenyl)acetamide to exhibit similar antitumor properties.

Structure-Activity Relationship (SAR)

The SAR analysis provides insights into how modifications in the chemical structure influence biological activity:

• Thioether Group : Enhances lipophilicity and may improve receptor interaction.
• Acetamide Moiety : Contributes to hydrogen bonding capabilities, potentially increasing binding affinity to target receptors.
• Difluorophenyl Substituent : May confer unique electronic properties that affect the compound's overall pharmacodynamics.

Case Studies

Several relevant studies highlight the biological activities associated with similar compounds:

• Antiinflammatory Properties : Compounds structurally related to benzodiazepines have been shown to inhibit cyclooxygenase enzymes (COX-1/COX-2), leading to significant anti-inflammatory effects . The compound's thioether group may play a role in enhancing these properties.

  Compound	COX Inhibition (%)	Comparison Drug
  Benzodiazepine Derivative	86% (at 1 hour)	Sodium Diclofenac

• Cytotoxicity Against Tumor Cells : A study indicated that certain benzodiazepine derivatives exhibited cytotoxic effects with IC50 values ranging from 16 µM to 17 µM against MCF-7 and HCT-116 cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional distinctions from related molecules are critical to its pharmacological profile. Below is a comparative analysis supported by a data table.

Table 1: Comparative Analysis of Structurally Related Compounds

Compound Name & ID	Core Structure	Key Substituents	Biological Target	Key Findings
Target Compound	Benzo[e]pyrido[3,2-b][1,4]diazepine	2,4-Difluorophenyl, thioether linkage	Undefined (Inferred: Kinase/Epigenetic)	Hypothesized enhanced stability and selectivity due to fluorine substituents
NH2-PEG2-JQ1	Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine	4-Chlorophenyl, PEG2-amine linker	BET bromodomains	Induces nuclear localization; BET-dependent transcriptional regulation
(S)-N-(4-Aminobutyl)-2-(4-(4-chlorophenyl)-...-diazepin-6-yl)-acetamide (39)	Thieno-triazolo-diazepine	4-Chlorophenyl, aminobutyl linker	BET proteins	Improved cellular uptake via amine linker; inhibits BRD4
2-((3-(2,4-Dimethoxyphenyl)-4-oxo-pyrimidin-2-yl)thio)-N-(6-trifluoromethyl-BT)-acetamide (18)	Pyrimidin-4-one	2,4-Dimethoxyphenyl, trifluoromethyl-BT	Casein kinase 1 (CK1)	CK1 inhibition with IC₅₀ < 100 nM; enhanced solubility via methoxy groups
Diflufenican	Pyridinecarboxamide	2,4-Difluorophenyl, trifluoromethylphenoxy	Plant phytoene desaturase	Herbicidal activity; fluorine atoms critical for target affinity

Key Structural and Functional Insights

Core Heterocycle: The target compound’s benzo[e]pyridodiazepine core is distinct from thieno-triazolo-diazepines (e.g., JQ1 derivatives) or pyrimidinones (e.g., compound 18) . This may influence binding to larger enzymatic pockets or DNA-associated targets.

Substituent Effects: 2,4-Difluorophenyl: Compared to 4-chlorophenyl (in JQ1 derivatives), fluorine’s electronegativity and smaller size may reduce off-target interactions while maintaining hydrophobic binding . Thioether vs. Oxygen Linkers: The thioether group in the target compound likely enhances resistance to oxidative metabolism compared to ether-linked analogs (e.g., compound 18’s pyrimidinone) .

Biological Targets: While JQ1 derivatives target BET bromodomains , the target compound’s lack of a PEG2 or aminobutyl linker suggests divergent applications, possibly in kinase inhibition (as seen in CK1-targeting compound 18) .

Pharmacokinetic Considerations :

• The 2,4-difluorophenyl group may improve blood-brain barrier penetration relative to chlorophenyl analogs, a feature leveraged in herbicides like diflufenican .

Research Findings and Limitations

• Contradictions : Unlike JQ1 derivatives with amine linkers for solubility , the target compound’s lack of polar groups may limit bioavailability, necessitating formulation optimization.